CID 6336901
Overview
Description
Aluminum, compound with yttrium (2:1), also known as yttrium aluminide, is a compound formed by the combination of aluminum and yttrium in a 2:1 ratio. This compound is known for its unique properties, including high thermal stability, excellent mechanical strength, and resistance to oxidation. It is widely used in various industrial applications, particularly in the production of advanced materials and composites.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of aluminum, compound with yttrium (2:1), can be achieved through various methods. One common approach is the co-precipitation method, where yttrium nitrate and sodium aluminate are used as precursors. The reaction typically occurs in an aqueous solution, followed by filtration, drying, and calcination at high temperatures to obtain the desired compound .
Another method involves the solid-state reaction between aluminum oxide and yttrium oxide at elevated temperatures. This process requires precise control of temperature and reaction time to ensure the formation of a pure phase of yttrium aluminide .
Industrial Production Methods: In industrial settings, the production of aluminum, compound with yttrium (2:1), often involves high-temperature sintering techniques. Microwave hybrid sintering is one such method, where yttrium oxide nanoparticles are used as reinforcement in an aluminum matrix. This process enhances the mechanical properties of the resulting composite material .
Chemical Reactions Analysis
Types of Reactions: Aluminum, compound with yttrium (2:1), undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of yttrium, which enhances the compound’s stability and resistance to oxidation .
Common Reagents and Conditions: Common reagents used in the reactions involving aluminum, compound with yttrium (2:1), include oxygen, hydrogen, and various reducing agents. The reactions typically occur under controlled conditions, such as high temperatures and inert atmospheres, to prevent unwanted side reactions .
Major Products Formed: The major products formed from the reactions of aluminum, compound with yttrium (2:1), include aluminum oxide and yttrium oxide. These products are often used as reinforcing agents in composite materials, enhancing their mechanical and thermal properties .
Scientific Research Applications
Aluminum, compound with yttrium (2:1), has a wide range of scientific research applications. In the field of materials science, it is used to develop advanced composites with improved mechanical strength and thermal stability. These composites are used in aerospace, automotive, and electronic industries .
In chemistry, aluminum, compound with yttrium (2:1), is used as a catalyst in various chemical reactions, including polymerization and hydrogenation processes. Its unique properties make it an effective catalyst, enhancing reaction rates and selectivity .
In the field of medicine, yttrium aluminide is used in the development of biomedical implants and devices. Its biocompatibility and resistance to corrosion make it an ideal material for medical applications .
Mechanism of Action
The mechanism of action of aluminum, compound with yttrium (2:1), involves its ability to form stable intermetallic compounds and oxides. The presence of yttrium enhances the compound’s resistance to oxidation and thermal degradation. At the molecular level, yttrium atoms occupy specific lattice sites within the aluminum matrix, providing structural stability and enhancing mechanical properties .
Comparison with Similar Compounds
Similar Compounds: Similar compounds to aluminum, compound with yttrium (2:1), include yttrium aluminum garnet (YAG) and yttrium oxide. These compounds share some properties with yttrium aluminide, such as high thermal stability and mechanical strength .
Uniqueness: What sets aluminum, compound with yttrium (2:1), apart from other similar compounds is its unique combination of properties. The 2:1 ratio of aluminum to yttrium provides an optimal balance of mechanical strength, thermal stability, and resistance to oxidation. This makes it a highly versatile material for various industrial and scientific applications .
Properties
InChI |
InChI=1S/2Al.Y |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OABUSFBUSNHRCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Al].[Al].[Y] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Al2Y |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1065217 |
Source
|
| Record name | Aluminum, compd. with yttrium (2:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1065217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.86892 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12043-30-0 |
Source
|
| Record name | Aluminum, compd. with yttrium (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Aluminum, compd. with yttrium (2:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1065217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Aluminium, compound with yttrium (2:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.752 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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